Cas no 2137885-35-7 (1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl-)

• Product Name: 1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl-
• CAS No: 2137885-35-7
• MF: C₇H₁₃N₃O₂S
• MW: 203.262019872665
• CID: 5288395
• PubChem ID: 165443029
• Update Time: 2023-10-31

1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl-
• 2137885-35-7
• N-methyl-1-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonamide
• EN300-680892

• Inchi： 1S/C7H13N3O2S/c1-6(13(11,12)8-2)7-4-10(3)5-9-7/h4-6,8H,1-3H3
• InChI Key： WJWLNUZBSMYANR-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(C)S(NC)(=O)=O)N=1

Computed Properties

• Exact Mass: 203.07284784g/mol
• Monoisotopic Mass: 203.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 402.5±47.0 °C(Predicted)
• pka: 11.08±0.40(Predicted)